Cas no 1806392-25-5 (2-Iodobenzo[d]oxazole-6-acetic acid)

• Product Name: 2-Iodobenzo[d]oxazole-6-acetic acid
• CAS No: 1806392-25-5
• MF: C₉H₆INO₃
• MW: 303.053314685822
• CID: 4819326
• Update Time: 2025-05-19

2-Iodobenzo[d]oxazole-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzo[d]oxazole-6-acetic acid

• Inchi： 1S/C9H6INO3/c10-9-11-6-2-1-5(4-8(12)13)3-7(6)14-9/h1-3H,4H2,(H,12,13)
• InChI Key： OUXVYROXIMJRFI-UHFFFAOYSA-N
• SMILES： IC1=NC2=CC=C(CC(=O)O)C=C2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3

Additional information on 2-Iodobenzo[d]oxazole-6-acetic acid

Comprehensive Guide to 2-Iodobenzo[d]oxazole-6-acetic acid (CAS No. 1806392-25-5): Properties, Applications, and Market Insights

2-Iodobenzo[d]oxazole-6-acetic acid (CAS No. 1806392-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated benzooxazole derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for novel heterocyclic compounds in drug discovery, 2-Iodobenzo[d]oxazole-6-acetic acid has emerged as a key building block for researchers.

The chemical structure of 2-Iodobenzo[d]oxazole-6-acetic acid combines a benzooxazole core with an acetic acid side chain and an iodine substituent. This combination provides both reactivity and versatility, enabling its use in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. Researchers often search for "2-Iodobenzo[d]oxazole-6-acetic acid synthesis" or "CAS 1806392-25-5 applications" to explore its potential in creating new molecular entities.

In pharmaceutical applications, 2-Iodobenzo[d]oxazole-6-acetic acid serves as a precursor for developing potential therapeutic agents. Its benzooxazole moiety is frequently found in compounds with antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have investigated its derivatives as modulators of protein-protein interactions, a hot topic in drug discovery. The presence of the iodine atom makes it particularly useful for radio-labeling studies, addressing the growing interest in "molecular imaging probes" and "targeted drug delivery systems".

The agrochemical industry has also shown interest in 2-Iodobenzo[d]oxazole-6-acetic acid derivatives for developing new crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are exploring benzooxazole-based compounds as potential alternatives to traditional pesticides. This aligns with current searches for "green chemistry solutions" and "eco-friendly agrochemicals".

From a synthetic chemistry perspective, 2-Iodobenzo[d]oxazole-6-acetic acid offers several advantages. The iodine atom serves as an excellent leaving group in nucleophilic substitution reactions, while the acetic acid functionality allows for further derivatization through esterification or amidation. These features make it a popular choice for researchers working on "heterocyclic compound libraries" and "structure-activity relationship studies".

The market for 2-Iodobenzo[d]oxazole-6-acetic acid has seen steady growth, particularly in regions with strong pharmaceutical and agrochemical research sectors. Suppliers often highlight its high purity (typically >95%) and consistent quality as key selling points. Current market trends show increased demand for "custom synthesis services" and "scalable production methods" for such specialized intermediates.

Storage and handling of 2-Iodobenzo[d]oxazole-6-acetic acid require standard laboratory precautions. It is recommended to store the compound in a cool, dry place, protected from light to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling, as with all laboratory chemicals.

Analytical characterization of 2-Iodobenzo[d]oxazole-6-acetic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are crucial for research applications. Many researchers search for "CAS 1806392-25-5 characterization data" or "2-Iodobenzo[d]oxazole-6-acetic acid NMR spectrum" when verifying their synthetic products.

Future research directions for 2-Iodobenzo[d]oxazole-6-acetic acid include exploring its potential in materials science, particularly in the development of organic electronic materials. The benzooxazole core is known to contribute to electron transport properties, making it interesting for "organic semiconductors" and "optoelectronic devices". This aligns with the growing interest in sustainable materials and green technologies.

In conclusion, 2-Iodobenzo[d]oxazole-6-acetic acid (CAS No. 1806392-25-5) represents a versatile and valuable compound in modern chemical research. Its applications span pharmaceutical development, agrochemical innovation, and potentially materials science, addressing several current research priorities. As the demand for specialized heterocyclic compounds continues to grow, this iodinated benzooxazole derivative is likely to maintain its importance in scientific exploration and industrial applications.